Cas no 170916-55-9 (1-4-(3,4-Dichlorobenzyloxy)phenylethan-1-one)

• Product Name: 1-4-(3,4-Dichlorobenzyloxy)phenylethan-1-one
• CAS No: 170916-55-9
• MF: C₁₅H₁₂Cl₂O₂
• MW: 295.160582542419
• MDL: MFCD00173669
• CID: 134353
• PubChem ID: 2775031
• Update Time: 2025-06-08

1-4-(3,4-Dichlorobenzyloxy)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-((3,4-Dichlorobenzyl)oxy)phenyl)ethanone
• 1-[4-[(3,4-dichlorophenyl)methoxy]phenyl]ethanone
• 1-{4-[(3,4-Dichlorobenzyl)oxy]phenyl}-1-ethanone
• 4'-[(3,4-DICHLOROBENZYL)OXY]ACETOPHENONE
• Ethanone, 1-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-
• 1-{4-[(3,4-Dichlorobenzyl)oxy]phenyl}ethan-1-one
• 1-{4-[(3,4-dichlorophenyl)methoxy]phenyl}ethanone
• EOS-61361
• TIMTEC-BB SBB002394
• 1-(4-[(3,4-DICHLOROBENZYL)OXY]PHENYL)-1-ETHANONE
• 1-(4-[(3,4-DICHLOROBENZYL)OXY]PHENYL)ETHAN-1-ONE
• 1-(4-((3,4-Dichlorobenzyl)oxy)phenyl)ethanone（WS203201）
• 1-[4-(3,4-dichloro-benzyloxy)-phenyl]-ethanone
• AKOS005073054
• VGA91655
• A811261
• FT-0607177
• Ethanone,1-[4-[(3,4-dichlorophenyl)methoxy]phenyl]-
• HMS547O09
• 170916-55-9
• JS-072C
• 1-(4-((3,4-DICHLOROBENZYL)OXY)PHENYL)ETHAN-1-ONE
• CCG-42114
• 1-{4-[(3,4-dichlorophenyl)methoxy]phenyl}ethan-1-one
• 4'-((3,4-dichlorobenzyl)oxy)acetophenone
• CS-0060850
• SR-01000632140-1
• W-206008
• Maybridge1_002253
• GEKQPJHLFWEGPX-UHFFFAOYSA-N
• DTXSID20379341
• W17415
• C15H12Cl2O2
• MFCD00173669
• 1-(4-(3,4-dichlorobenzyloxy)phenyl)ethanone
• SCHEMBL540059
• 1-[4-(3,4-Dichlorobenzyloxy)phenyl]ethan-1-one
• DB-043843
• 1-4-(3,4-Dichlorobenzyloxy)phenylethan-1-one

• MDL： MFCD00173669
• Inchi： 1S/C15H12Cl2O2/c1-10(18)12-3-5-13(6-4-12)19-9-11-2-7-14(16)15(17)8-11/h2-8H,9H2,1H3
• InChI Key： GEKQPJHLFWEGPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1C=CC(C(C)=O)=CC=1)Cl

Computed Properties

• Exact Mass: 294.02100
• Monoisotopic Mass: 294.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.285
• Melting Point: 83-85
• Boiling Point: 433.2°C at 760 mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.587
• PSA: 26.30000
• LogP: 4.77500

1-4-(3,4-Dichlorobenzyloxy)phenylethan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT